Cas no 2126177-95-3 (Acetic acid;3-aminooxetane-3-carboxamide)

• Product Name: Acetic acid;3-aminooxetane-3-carboxamide
• CAS No: 2126177-95-3
• MF: C₆H₁₂N₂O₄
• MW: 176.170481681824
• CID: 5255681
• Update Time: 2025-10-28

Acetic acid;3-aminooxetane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-aminooxetane-3-carboxamide; acetic acid
• Acetic acid;3-aminooxetane-3-carboxamide

• Inchi： 1S/C4H8N2O2.C2H4O2/c5-3(7)4(6)1-8-2-4;1-2(3)4/h1-2,6H2,(H2,5,7);1H3,(H,3,4)
• InChI Key： OMTXYXXODTVZAY-UHFFFAOYSA-N
• SMILES： O1CC(C(N)=O)(C1)N.OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Topological Polar Surface Area: 116

Additional information on Acetic acid;3-aminooxetane-3-carboxamide

Acetic acid;3-aminooxetane-3-carboxamide (CAS No. 2126177-95-3): A Comprehensive Overview of Its Properties and Applications

Acetic acid;3-aminooxetane-3-carboxamide (CAS No. 2126177-95-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique molecular structure. The compound combines an oxetane ring with an amide functional group, making it a versatile intermediate for drug discovery and material science applications. Its 3-aminooxetane-3-carboxamide moiety is particularly noteworthy for enhancing metabolic stability and bioavailability in bioactive molecules, aligning with current trends in small-molecule drug development.

In recent years, the demand for heterocyclic building blocks like 3-aminooxetane-3-carboxamide has surged, driven by the pharmaceutical industry's focus on targeted therapies and fragment-based drug design. Researchers frequently search for "oxetane derivatives in medicinal chemistry" or "CAS 2126177-95-3 solubility," reflecting its relevance in optimizing drug candidates. The acetic acid component further expands its utility in prodrug synthesis, a hot topic in bioconjugation strategies.

The compound's physicochemical properties—such as its moderate logP value and hydrogen-bonding capacity—make it suitable for central nervous system (CNS) drug penetration, a key area in neurodegenerative disease research. Analytical techniques like HPLC-MS and NMR spectroscopy are commonly employed to characterize its purity, addressing frequent queries like "how to analyze 3-aminooxetane-3-carboxamide derivatives."

From a synthetic chemistry perspective, Acetic acid;3-aminooxetane-3-carboxamide serves as a precursor for peptide mimetics and enzyme inhibitors. Its oxetane ring strain contributes to enhanced binding affinity, a feature explored in "structure-activity relationship (SAR) studies." Environmental considerations also arise, with researchers investigating "green synthesis routes for CAS 2126177-95-3" to align with sustainable chemistry initiatives.

Ongoing studies investigate its potential in biodegradable polymers and drug-delivery systems, responding to market demands for bio-based materials. The compound's compatibility with click chemistry protocols further positions it as a valuable tool for high-throughput screening platforms. As the scientific community prioritizes AI-driven molecular design, datasets featuring 2126177-95-3 are increasingly curated for machine learning applications in drug discovery.

Regulatory compliance remains a critical discussion point, with REACH and ICH guidelines shaping its commercial production. Quality control measures, including residual solvent analysis and chiral purity assessment, address industry concerns about "pharmaceutical-grade 3-aminooxetane-3-carboxamide suppliers."

In conclusion, Acetic acid;3-aminooxetane-3-carboxamide exemplifies the intersection of innovative chemistry and therapeutic advancement. Its multifaceted applications—from preclinical research to material engineering—underscore its growing importance in science and technology landscapes.